Rebamipide-d4
Rebamipide-d4
Rebamipide-d4 is intended for use as an internal standard for the quantification of rebamipide by GC- or LC-MS. Rebamipide is a gastroprotective agent and mucin secretagogue. It increases the levels of prostaglandin E2 (PGE2;) and COX-2 in rat gastric mucosa when administered at doses of 15 and 50 mg/kg per day. Rebamipide (30 and 100 mg/kg, i.p.) prevents the formation of gastric ulcers induced by absolute ethanol, sodium hydroxide, or hydrochloric acid in rats, an effect that can be blocked by the non-selective COX inhibitor indomethacin. It also increases the production of mucin 16 in stratified corneal epithelial cells in vitro when used at concentrations of 10 and 100 µM. Rebamipide (1% w/v) increases the levels of mucin-like substances in rabbit conjunctiva and cornea and, in a rabbit model of dry eye disease, reduces desiccation-induced corneal damage. Formulations containing rebamipide have been used in the treatment of peptic ulcer disease and dry eye disease.
Brand Name:
Vulcanchem
CAS No.:
1219409-06-9
VCID:
VC0019732
InChI:
InChI=1S/C19H15ClN2O4/c20-13-7-5-11(6-8-13)18(24)22-16(19(25)26)9-12-10-17(23)21-15-4-2-1-3-14(12)15/h1-8,10,16H,9H2,(H,21,23)(H,22,24)(H,25,26)/i5D,6D,7D,8D
SMILES:
C1=CC=C2C(=C1)C(=CC(=O)N2)CC(C(=O)O)NC(=O)C3=CC=C(C=C3)Cl
Molecular Formula:
C19H15ClN2O4
Molecular Weight:
374.8 g/mol
Rebamipide-d4
CAS No.: 1219409-06-9
Cat. No.: VC0019732
Molecular Formula: C19H15ClN2O4
Molecular Weight: 374.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rebamipide-d4 is intended for use as an internal standard for the quantification of rebamipide by GC- or LC-MS. Rebamipide is a gastroprotective agent and mucin secretagogue. It increases the levels of prostaglandin E2 (PGE2;) and COX-2 in rat gastric mucosa when administered at doses of 15 and 50 mg/kg per day. Rebamipide (30 and 100 mg/kg, i.p.) prevents the formation of gastric ulcers induced by absolute ethanol, sodium hydroxide, or hydrochloric acid in rats, an effect that can be blocked by the non-selective COX inhibitor indomethacin. It also increases the production of mucin 16 in stratified corneal epithelial cells in vitro when used at concentrations of 10 and 100 µM. Rebamipide (1% w/v) increases the levels of mucin-like substances in rabbit conjunctiva and cornea and, in a rabbit model of dry eye disease, reduces desiccation-induced corneal damage. Formulations containing rebamipide have been used in the treatment of peptic ulcer disease and dry eye disease. |
|---|---|
| CAS No. | 1219409-06-9 |
| Molecular Formula | C19H15ClN2O4 |
| Molecular Weight | 374.8 g/mol |
| IUPAC Name | 2-[(4-chloro-2,3,5,6-tetradeuteriobenzoyl)amino]-3-(2-oxo-1H-quinolin-4-yl)propanoic acid |
| Standard InChI | InChI=1S/C19H15ClN2O4/c20-13-7-5-11(6-8-13)18(24)22-16(19(25)26)9-12-10-17(23)21-15-4-2-1-3-14(12)15/h1-8,10,16H,9H2,(H,21,23)(H,22,24)(H,25,26)/i5D,6D,7D,8D |
| Standard InChI Key | ALLWOAVDORUJLA-KDWZCNHSSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1C(=O)NC(CC2=CC(=O)NC3=CC=CC=C32)C(=O)O)[2H])[2H])Cl)[2H] |
| SMILES | C1=CC=C2C(=C1)C(=CC(=O)N2)CC(C(=O)O)NC(=O)C3=CC=C(C=C3)Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC(=O)N2)CC(C(=O)O)NC(=O)C3=CC=C(C=C3)Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator